Cas no 1170044-57-1 (N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide)

N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide structure
1170044-57-1 structure
Product name:N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide
CAS No:1170044-57-1
MF:C25H28N4O4
MW:448.514225959778
CID:5972018
PubChem ID:44059805

N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide
    • 1170044-57-1
    • N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
    • VU0646226-1
    • AKOS024512194
    • F5527-0841
    • N-(3,5-dimethoxyphenyl)-1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidine-3-carboxamide
    • Inchi: 1S/C25H28N4O4/c1-31-19-13-18(14-20(15-19)32-2)26-25(30)17-7-6-12-29(16-17)24-11-10-22(27-28-24)21-8-4-5-9-23(21)33-3/h4-5,8-11,13-15,17H,6-7,12,16H2,1-3H3,(H,26,30)
    • InChI Key: UCDUAHIKEMSOAK-UHFFFAOYSA-N
    • SMILES: O=C(C1CN(C2=CC=C(C3C=CC=CC=3OC)N=N2)CCC1)NC1C=C(C=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 448.21105539g/mol
  • Monoisotopic Mass: 448.21105539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 85.8Ų

N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5527-0841-1mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
1mg
$54.0 2023-09-09
Life Chemicals
F5527-0841-10mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
10mg
$79.0 2023-09-09
Life Chemicals
F5527-0841-40mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
40mg
$140.0 2023-09-09
Life Chemicals
F5527-0841-2μmol
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
2μmol
$57.0 2023-09-09
Life Chemicals
F5527-0841-20μmol
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
20μmol
$79.0 2023-09-09
Life Chemicals
F5527-0841-50mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
50mg
$160.0 2023-09-09
Life Chemicals
F5527-0841-15mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
15mg
$89.0 2023-09-09
Life Chemicals
F5527-0841-2mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
2mg
$59.0 2023-09-09
Life Chemicals
F5527-0841-20mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
20mg
$99.0 2023-09-09
Life Chemicals
F5527-0841-25mg
N-(3,5-dimethoxyphenyl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
1170044-57-1
25mg
$109.0 2023-09-09

Additional information on N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide

Introduction to N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1170044-57-1)

N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1170044-57-1, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of multiple aromatic rings and heterocyclic structures in its molecular framework suggests a high degree of complexity, which may contribute to its interaction with biological targets in novel ways.

The chemical structure of N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide incorporates several key functional groups that are of particular interest to medicinal chemists. The dimethoxy and methoxy substituents on the aromatic rings introduce electron-donating effects, which can influence the compound's electronic properties and reactivity. Additionally, the pyridazine and piperidine rings provide a scaffold that is commonly found in biologically active molecules, suggesting potential interactions with enzymes and receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide has been studied for its potential role in modulating various cellular processes. Preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for investigating the mechanisms of diseases and developing new treatments.

The synthesis of N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide involves a multi-step process that requires careful control of reaction conditions. The use of advanced synthetic techniques ensures the high purity and yield of the final product. This is crucial for subsequent biological testing, where impurities can significantly affect the results. The synthetic route also highlights the compound's complexity, showcasing the expertise required to produce it in a form suitable for further investigation.

One of the most exciting aspects of N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide is its potential application in addressing unmet medical needs. Current research is focused on understanding how this compound interacts with biological targets at the molecular level. By elucidating these interactions, scientists can gain insights into its mechanism of action and identify possible therapeutic applications. For instance, studies have suggested that this compound may have anti-inflammatory or anti-cancer properties, although further research is needed to confirm these findings.

The development of new drugs is a lengthy and complex process that involves numerous stages, from initial discovery to clinical trials. N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide represents an early stage candidate that has shown promise in preclinical studies. These studies are designed to evaluate the compound's safety and efficacy before it can be tested in humans. If successful, this could pave the way for the development of new treatments for various diseases.

The use of computational methods has also played a significant role in the study of N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets based on its structure. These predictions can then be tested experimentally, providing a faster and more efficient way to identify promising drug candidates. The integration of computational chemistry with traditional experimental methods has become increasingly important in modern drug discovery.

In conclusion, N-(3,5-dimethoxyphenyl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1170044-57-1) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further exploration. As research continues to uncover more about its properties and mechanisms of action, this compound could one day contribute to the development of new treatments for various diseases.

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